Cas no 6665-81-2 (3-Hydroxy-5-methoxyflavone)

• Product Name: 3-Hydroxy-5-methoxyflavone
• CAS No: 6665-81-2
• Molecular Formula: C₂₂H₁₈O₂
• Molecular Weight: 314.37712
• CID: 85740
• PubChem ID: 688675

3-Hydroxy-5-methoxyflavone Properties

Names and Identifiers

• 3-Hydroxy-5-methoxyflavone
• METHOXYFLAVONOL, 5-(RG)
• 3-Hydroxy-5-methoxy-2-phenyl-chromen-4-on
• 3-hydroxy-5-methoxy-2-phenyl-chromen-4-one
• 3-Hydroxy-5-methoxy-4-oxo-2-phenyl-4H-chromen
• 5-methoxy-3-hydroxyflavone
• 5-methoxyflavonol
• METHOXYFLAVONOL,5
• WHLQVYWQNZFUPW-UHFFFAOYSA-N
• 3-HYDROXY-5-METHOXYFLAVONE
• methoxyflavonol
• AKOS024285576
• 3-HYDROXY-5-METHOXY-2-PHENYL-4H-1-BENZOPYRAN-4-ONE
• Q63395584
• 3-hydroxy-5-methoxy-2-phenylchromen-4-one
• MFCD00143167
• 3-Hydroxy-5-methoxy-2-phenyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-hydroxy-5-methoxy-2-phenyl-
• NS00116240
• DTXSID401346889
• SCHEMBL4649646
• 6665-81-2

• MDL： MFCD00143167
• InChIKey： WHLQVYWQNZFUPW-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O4/c1-19-11-8-5-9-12-13(11)14(17)15(18)16(20-12)10-6-3-2-4-7-10/h2-9,18H,1H3
• SMILES： COC1=C2C(=CC=C1)OC(=C(C2=O)O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 268.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.074
• Heavy Atom Count: 20
• Complexity: 389
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• LogP: 3.17420
• PSA: 59.67000
• Refractive Index: 1.651
• Boiling Point: 448°C at 760 mmHg
• Melting Point: 173-176°C
• Flash Point: 170°C
• Density: 1.353

3-Hydroxy-5-methoxyflavone Security Information

3-Hydroxy-5-methoxyflavone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%